Cas no 1805913-86-3 (Ethyl 3-(1-chloro-2-oxopropyl)-4-mercaptobenzoate)

• Product Name: Ethyl 3-(1-chloro-2-oxopropyl)-4-mercaptobenzoate
• CAS No: 1805913-86-3
• MF: C₁₂H₁₃ClO₃S
• MW: 272.747821569443
• CID: 4956877
• Update Time: 2025-05-19

Ethyl 3-(1-chloro-2-oxopropyl)-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(1-chloro-2-oxopropyl)-4-mercaptobenzoate

• Inchi： 1S/C12H13ClO3S/c1-3-16-12(15)8-4-5-10(17)9(6-8)11(13)7(2)14/h4-6,11,17H,3H2,1-2H3
• InChI Key： QKCOARZHBFEMJS-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C(=CC=C(C(=O)OCC)C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 2.6
• Topological Polar Surface Area: 44.4

Additional information on Ethyl 3-(1-chloro-2-oxopropyl)-4-mercaptobenzoate

Ethyl 3-(1-chloro-2-oxopropyl)-4-mercaptobenzoate (CAS No. 1805913-86-3): An Overview and Recent Advances

Ethyl 3-(1-chloro-2-oxopropyl)-4-mercaptobenzoate (CAS No. 1805913-86-3) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its thiophenol and ester functionalities, which confer it with a range of interesting properties and potential applications. In this article, we will delve into the structure, synthesis, and recent research developments surrounding this compound.

The molecular structure of Ethyl 3-(1-chloro-2-oxopropyl)-4-mercaptobenzoate is composed of a benzene ring substituted with a thiophenol group at the 4-position and an ester group at the 3-position. The presence of the chloro and oxo functionalities on the propyl chain further adds to its complexity and reactivity. This combination of functional groups makes it a versatile building block for various chemical reactions and synthetic pathways.

Recent studies have explored the synthesis of Ethyl 3-(1-chloro-2-oxopropyl)-4-mercaptobenzoate using different methodologies. One notable approach involves the reaction of 4-thiophenol with ethyl 3-bromopropionate in the presence of a base, followed by chlorination to introduce the chloro group. This method has been shown to yield high purity and good yields, making it a preferred route for large-scale production.

In terms of its applications, Ethyl 3-(1-chloro-2-oxopropyl)-4-mercaptobenzoate has shown promise in several areas. One key application is in the development of novel pharmaceuticals. The thiophenol group can act as a bioisostere for other functional groups, potentially improving the pharmacological properties of drug candidates. Additionally, the ester functionality can be used to modulate solubility and bioavailability, which are crucial parameters in drug design.

Recent research has also focused on the use of Ethyl 3-(1-chloro-2-oxopropyl)-4-mercaptobenzoate as an intermediate in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of compounds with potential anti-inflammatory and anti-cancer activities. The ability to introduce multiple functional groups through this intermediate allows for fine-tuning of molecular properties, leading to optimized therapeutic agents.

Beyond pharmaceutical applications, Ethyl 3-(1-chloro-2-oxopropyl)-4-mercaptobenzoate has been explored in materials science. Its unique chemical structure makes it suitable for use in the development of functional materials such as polymers and coatings. The presence of both thiophenol and ester groups can enhance the mechanical properties and chemical stability of these materials, making them attractive for various industrial applications.

In conclusion, Ethyl 3-(1-chloro-2-oxopropyl)-4-mercaptobenzoate (CAS No. 1805913-86-3) is a multifaceted compound with a wide range of potential applications in chemistry and related fields. Its unique combination of functional groups provides a solid foundation for further research and development, opening up new avenues for innovation in pharmaceuticals, materials science, and beyond. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing scientific knowledge and practical applications.